Cas no 1536276-49-9 ((2-bromo-3-chlorophenyl)methanesulfonyl chloride)

• Product Name: (2-bromo-3-chlorophenyl)methanesulfonyl chloride
• CAS No: 1536276-49-9
• MF: C₇H₅BrCl₂O₂S
• MW: 303.988398313522
• CID: 4604556
• Update Time: 2025-10-29

(2-bromo-3-chlorophenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2-bromo-3-chlorophenyl)methanesulfonyl chloride

• Inchi： 1S/C7H5BrCl2O2S/c8-7-5(4-13(10,11)12)2-1-3-6(7)9/h1-3H,4H2
• InChI Key： BHHZGURMJKYFCF-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC=CC(Cl)=C1Br

Additional information on (2-bromo-3-chlorophenyl)methanesulfonyl chloride

Introduction to (2-bromo-3-chlorophenyl)methanesulfonyl chloride (CAS No. 1536276-49-9)

(2-bromo-3-chlorophenyl)methanesulfonyl chloride is a specialized organic compound with significant applications in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1536276-49-9, has garnered attention due to its versatile reactivity and utility in synthetic chemistry. Its molecular structure, featuring both bromo and chloro substituents on a phenyl ring, coupled with a methanesulfonyl chloride functional group, makes it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's unique structural features enable it to participate in a wide range of chemical transformations, including nucleophilic substitution reactions, sulfoxidation, and coupling reactions. These properties have made it a popular choice for researchers exploring new synthetic pathways and drug development strategies. In particular, the presence of both bromo and chloro atoms provides distinct handles for further functionalization, allowing chemists to tailor the molecule for specific applications.

In recent years, there has been growing interest in the use of (2-bromo-3-chlorophenyl)methanesulfonyl chloride in the development of novel pharmaceuticals. Its ability to serve as a building block for more complex molecules has been leveraged in the synthesis of kinase inhibitors, antiviral agents, and other therapeutic compounds. For instance, studies have demonstrated its utility in constructing heterocyclic scaffolds that exhibit promising biological activity. The compound's role in these syntheses underscores its importance as a versatile intermediate in medicinal chemistry.

One notable application of (2-bromo-3-chlorophenyl)methanesulfonyl chloride is in the preparation of sulfonylurea derivatives, which are known for their insulinotropic effects and use in the treatment of diabetes. The methanesulfonyl chloride moiety is particularly valuable in this context, as it can be readily converted into sulfonamides through nucleophilic aromatic substitution. This transformation allows for the introduction of diverse pharmacophores, enhancing the potential therapeutic profile of the resulting compounds.

The compound's reactivity also extends to its use in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many biologically active molecules. By serving as a precursor for such couplings, (2-bromo-3-chlorophenyl)methanesulfonyl chloride facilitates the synthesis of complex drug candidates with improved pharmacokinetic properties.

Recent advancements in synthetic methodologies have further highlighted the importance of this compound. For example, transition-metal-catalyzed reactions have been optimized to utilize (2-bromo-3-chlorophenyl)methanesulfonyl chloride efficiently, reducing reaction times and improving yields. These improvements have made it more feasible to incorporate this intermediate into large-scale synthetic processes, thereby accelerating drug discovery efforts.

The compound's stability under various reaction conditions also contributes to its appeal as a synthetic building block. It remains robust during multiple synthetic steps, maintaining its integrity throughout complex multi-step syntheses. This stability ensures that researchers can rely on its consistent performance, minimizing setbacks during drug development.

In addition to its pharmaceutical applications, (2-bromo-3-chlorophenyl)methanesulfonyl chloride has found utility in materials science and agrochemical research. Its ability to undergo selective functionalization makes it a valuable tool for creating novel materials with tailored properties. Similarly, in agrochemistry, derivatives of this compound have been explored for their potential as herbicides and pesticides.

The ongoing exploration of new synthetic routes continues to expand the applications of (2-bromo-3-chlorophenyl)methanesulfonyl chloride. Researchers are continually discovering innovative ways to leverage its unique structural features, leading to novel compounds with enhanced biological activity. As our understanding of chemical transformations deepens, this compound is expected to remain a cornerstone of synthetic chemistry research.

In conclusion, (2-bromo-3-chlorophenyl)methanesulfonyl chloride (CAS No. 1536276-49-9) is a multifaceted organic compound with broad utility across pharmaceuticals, materials science, and agrochemicals. Its reactivity and stability make it an indispensable tool for chemists engaged in drug discovery and material development. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing scientific knowledge and innovation.